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Introduction

Ethylhexyl Triazone, also known as Octyl Triazone or Uvinul T 150, is a highly effective and
photostable organic UVB filter.[1][2] Its chemical properties make it an excellent candidate for
use in water-resistant and long-lasting sunscreen formulations. This document provides
detailed application notes, experimental protocols for evaluating water resistance, and a
summary of available data regarding its performance.

Ethylhexyl Triazone is an oil-soluble, colorless, and odorless powder that is particularly noted
for its high absorption of UVB radiation, with a peak protection at approximately 314 nm.[2][3]
[4] A key characteristic of Ethylhexyl Triazone is its strong affinity for the keratin in the skin,
which, combined with its insolubility in water, contributes significantly to the water resistance of
sunscreen products.[1] This allows for the formulation of high SPF sunscreens that maintain
their efficacy even after prolonged water exposure.[5]

Key Properties and Formulation Guidelines

A summary of the key properties of Ethylhexyl Triazone relevant to water-resistant
formulations is presented below.
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Property

Value/Description

Significance in Water-
Resistant Formulations

INCI Name

Ethylhexyl Triazone

Standardized nomenclature for

cosmetic ingredient labeling.

Chemical Formula C48H66N606
Its large molecular size limits
Molecular Weight 823.07 g/mol dermal penetration, enhancing
safety.[6]
Essential for incorporation into
B ) ) the oil phase of emulsions and
Solubility Oil-soluble; Insoluble in water

prevents it from being easily
washed off.[3][6]

UV Absorption Max (Amax)

~314 nm (UVB range)

Provides powerful protection
against the primary spectrum
of UV radiation that causes
sunburn.[2][3][4]

Photostability

Excellent

Maintains its protective
capabilities even after
prolonged exposure to UV
radiation, ensuring long-lasting
efficacy.[2][4]

Affinity for Skin Keratin

High

The polar nature of the
molecule promotes adhesion
to the skin, enhancing its
substantivity and water

resistance.[1]

Regulatory Status

Approved for use up to 5% in
the EU and Japan. Not
currently approved as a
sunscreen active ingredient in
the USA or Canada.[6]

Important consideration for

global product development.
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Formulation Recommendations:

o Concentration: Typically used at concentrations ranging from 1% to 5% in sunscreen
formulations, depending on the desired SPF level and in combination with other UV filters.[3]

o Dispersion: As an oil-soluble ingredient, Ethylhexyl Triazone should be incorporated into
the oil phase of the emulsion. Heating is typically required to ensure complete dissolution.

e Synergy with other filters: It is often used in combination with other UVA and UVB filters to
achieve broad-spectrum protection.[3]

o Emulsion Type: While it can be used in various formulation types, its properties are
particularly advantageous in water-in-oil (W/O) emulsions, which are known for their inherent
water resistance.

Efficacy in Water-Resistant Formulations:
Quantitative Data

A clinical trial was conducted to compare the persistence of SPF 30 in organic and inorganic
sunscreens on swimmers. The organic sunscreen formulation included a combination of filters:
diethylamino hydroxybenzoyl hexyl benzoate, tris-biphenyl triazine, ethylhexyl triazone,
ethylhexyl salicylate, methylene bis-benzotriazolyl tetramethylbutylphenol, and bis-
ethylhexyloxyphenol methoxyphenyl triazine. The inorganic sunscreen contained titanium
dioxide and zinc oxide. The study provides valuable insight into the performance of a
formulation containing Ethylhexyl Triazone in real-world conditions.

. . Statistical
Median SPF Before = Median SPF After L
Sunscreen Type . . . . Significance of SPF
Swimming (Range) Swimming (Range)

Decrease
Organic (containing
_ 30 (24-47) 9.9 (6-19) p < 0.001
Ethylhexyl Triazone)
Inorganic 27 (23-47) 12.3 (8-19) p <0.001

Data adapted from a double-blind, randomized clinical trial.[3]
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The results indicate a statistically significant decrease in SPF for both sunscreen types after
swimming.[3] While the inorganic sunscreen retained a slightly higher median SPF post-
immersion in this particular study, the organic formulation, which included Ethylhexyl
Triazone, still provided a measurable level of protection.[3] The study highlights the importance
of reapplication of sunscreen after water activities, regardless of the type of UV filters used.

Experimental Protocols for Water Resistance
Testing

The evaluation of a sunscreen's water resistance is a critical step in product development and
for substantiating label claims. Standardized in vivo and in vitro methods are utilized for this
purpose.

In Vivo Water Resistance Testing Protocol (Based on
ISO 18861 and ISO 24444)

This protocol determines the Sun Protection Factor (SPF) of a sunscreen product after a
defined period of water immersion.

1. Subject Recruitment and Selection:

e Enroll a panel of healthy adult volunteers with skin types I, Il, or Il (Fitzpatrick classification).
e Subjects should be free of any dermatological conditions that could interfere with the results.
e Obtain informed consent from all participants.

2. Test Site Demarcation:

e Mark out specific areas on the subjects’ backs (typically the infrascapular region) for
sunscreen application and as unprotected control sites.

3. Initial SPF Determination (Pre-Immersion):

o Apply the test sunscreen formulation containing Ethylhexyl Triazone at a uniform
concentration of 2.0 mg/cm? to the designated test sites.
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 Allow the sunscreen to dry for 15-30 minutes.

o Expose the test sites and an unprotected control site to a series of incremental doses of UV
radiation from a solar simulator with a defined and known output.

e Assess the Minimal Erythema Dose (MED) for both protected (MEDp) and unprotected
(MEDu) skin 16-24 hours after UV exposure. The MED is the lowest UV dose that produces
the first perceptible, unambiguous erythema with defined borders.

» Calculate the static SPF using the formula: SPF = MEDp / MEDu.

4. \WWater Immersion Procedure:

e Subjects undergo a standardized water immersion cycle. For a "water-resistant” claim, this
typically involves two 20-minute immersions. For a "very water-resistant” claim, four 20-
minute immersions are usually required.

e The water in the immersion tub (e.g., a whirlpool) should be maintained at a controlled
temperature (e.g., 29-34°C) and may have controlled agitation.

e A 15-minute rest period out of the water is typically observed between immersions.

5. Post-Immersion SPF Determination:

 After the final immersion and a brief drying period (without toweling the test sites), repeat the
UV exposure and MED assessment as described in step 3 on the same test sites.

o Calculate the post-immersion SPF.

6. Calculation of Water Resistance:

e The product is deemed "water-resistant” if the mean SPF after water immersion is at least
50% of the mean SPF before immersion.

Experimental Workflow for In Vivo Water Resistance Testing
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l

Sunscreen Application (2.0 mg/cm?)

:

UV Exposure (Solar Simulator)

:

MED Assessment (16-24h post-exposure)

l

Calculate Static SPF

Water Immirsion Phase

Controlled Water Immersion (e.g., 2 x 20 min)

Post-Immelsion Phase

UV Exposure (Solar Simulator)

:

MED Assessment (16-24h post-exposure)

:

Calculate Post-Immersion SPF

Compare Pre- and Post-Immersion SPF for Water Resistance Claim

Click to download full resolution via product page

Caption: In Vivo Water Resistance SPF Testing Workflow.
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In Vitro Water Resistance Testing Protocol
(Qualitative/Quantitative)

In vitro methods provide a more rapid and cost-effective approach for screening the water

resistance of formulations during development. These methods typically use a synthetic

substrate to mimic the skin's surface.

. Substrate Preparation:

Use polymethyl methacrylate (PMMA) plates with a roughened surface to simulate the
topography of the skin.

Record the initial weight of each plate.

. Product Application:

Apply a precise amount of the sunscreen formulation (e.g., 1.3 mg/cm?2) evenly across the
surface of the PMMA plates.

Allow the product to dry for a specified period (e.g., 15-30 minutes) in a dark place at room
temperature.

. Pre-Immersion SPF Measurement:;

Measure the UV transmittance of the sunscreen film on the plates using a
spectrophotometer equipped with an integrating sphere.

Calculate the in vitro SPF and other relevant metrics (e.g., UVA protection factor) from the
transmittance data.

. Water Immersion:

Place the plates in a holder and immerse them in a container of purified water at a controlled
temperature (e.g., 34°C).

The water should be agitated at a constant, gentle speed (e.g., 15 rpm) for a defined
duration (e.g., 20 or 40 minutes).
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5. Post-Immersion SPF Measurement:

o Carefully remove the plates from the water, allow them to dry completely without blotting,
and then re-measure the UV transmittance as in step 3.

o Calculate the post-immersion in vitro SPF.
6. Data Analysis:

o Calculate the percentage of SPF retention: % SPF Retention = (Post-immersion SPF / Pre-
immersion SPF) x 100.

o Aretention of > 50% is often used as an indicator of water resistance, though this should

ideally be correlated with in vivo data.

Experimental Workflow for In Vitro Water Resistance Testing
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Prepare & Weigh PMMA Plates

'
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'
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'
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'

Controlled Water Immersion
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Caption: In Vitro Water Resistance SPF Testing Workflow.

Conclusion
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Ethylhexyl Triazone is a valuable UV filter for the development of high-SPF, water-resistant
sunscreen formulations. Its inherent properties of oil solubility, high photostability, and strong
affinity for skin keratin contribute significantly to its efficacy in products designed for use during
activities that involve sweating or swimming. The standardized in vivo and in vitro protocols
outlined provide robust frameworks for substantiating water resistance claims. While the
available quantitative data from a comparative clinical trial demonstrates the performance of a
formulation containing Ethylhexyl Triazone, further studies isolating its specific contribution at
various concentrations would be beneficial for formulators. Nevertheless, its established
characteristics make Ethylhexyl Triazone a reliable choice for creating durable and effective
sun protection products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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